Methyl 6-cyanoimidazo[1,5-a]pyridine-1-carboxylate

• IUPAC Name: methyl 6-cyanoimidazo[1,5-a]pyridine-1-carboxylate
• InChI: InChI=1S/C10H7N3O2/c1-15-10(14)9-8-3-2-7(4-11)5-13(8)6-12-9/h2-3,5-6H,1H3
• InChI Key: WPZVAJSPAZRGFD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CC(=CN2C=N1)C#N
• Molecular Formula: C10H7N3O2
• Molecular Weight: 201.18 g/mol
• CAS RN: 1427419-15-5

Description

“Methyl 6-cyanoimidazo[1,5-a]pyridine-1-carboxylate” is a chemical compound. It is related to the class of imidazo[1,2-a]pyridine derivatives, which have been found to have excellent potential for chelation with transition metal ions.

Synthesis Analysis

Imidazo[1,2-a]pyridine derivatives can be synthesized through various methods. Recent developments in imidazo[1,2-a]pyridine construction involve cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions. Another study reported the synthesis of imidazo[1,2-a]pyridine-8-carboxylates characterized by 1H NMR, 13C NMR, HRMS, and single crystal-XRD techniques.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as 1H NMR, 13C NMR, HRMS, and single crystal-XRD. These techniques provide detailed information about the atomic and molecular structure of the compound.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives have shown to exhibit interesting chemical reactions. For instance, methyl carboxylate turns on fluorescence upon coordination with Zn2+, while sodium carboxylate turns off its fluorescence upon coordination with Co2+ or Cu2+ ions present in aqueous acetonitrile medium.

Scientific Research Applications

Agrochemicals and Pharmaceuticals

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Synthetic Methodologies

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Antituberculosis Agents

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Luminescent Properties

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Versatile Chemical Structure

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Biological Properties

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Future Directions

Imidazo[1,2-a]pyridine derivatives, including “Methyl 6-cyanoimidazo[1,5-a]pyridine-1-carboxylate”, have shown potential in various fields, particularly in medicinal chemistry. Future research could focus on exploring their potential applications, optimizing their synthesis, and investigating their mechanisms of action.